Cas no 1806531-52-1 (4-(2-Bromopropanoyl)-3-methoxymandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-methoxymandelic acid
• CAS No: 1806531-52-1
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4939406
• Update Time: 2025-06-13

4-(2-Bromopropanoyl)-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-methoxymandelic acid

• Inchi： 1S/C12H13BrO5/c1-6(13)10(14)8-4-3-7(5-9(8)18-2)11(15)12(16)17/h3-6,11,15H,1-2H3,(H,16,17)
• InChI Key： UIYQHZDXJAKMRU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=CC=1OC)=O

Computed Properties

• Exact Mass: 315.99464 g/mol
• Monoisotopic Mass: 315.99464 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.8
• Molecular Weight: 317.13

Additional information on 4-(2-Bromopropanoyl)-3-methoxymandelic acid

Recent Advances in the Study of 4-(2-Bromopropanoyl)-3-methoxymandelic acid (CAS: 1806531-52-1)

4-(2-Bromopropanoyl)-3-methoxymandelic acid (CAS: 1806531-52-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromopropanoyl and methoxymandelic acid moieties, has shown promising potential in various applications, including drug discovery and synthesis of bioactive compounds. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the synthesis and optimization of 4-(2-Bromopropanoyl)-3-methoxymandelic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step process involving bromination and esterification, followed by selective oxidation to achieve the desired product. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In addition to its synthetic utility, 4-(2-Bromopropanoyl)-3-methoxymandelic acid has been investigated for its biological activity. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), suggesting its possible application in the development of anti-inflammatory agents.

Furthermore, the compound's role in drug discovery has been explored. Researchers have utilized 4-(2-Bromopropanoyl)-3-methoxymandelic acid as a building block for the synthesis of novel derivatives with enhanced bioactivity. A study in European Journal of Medicinal Chemistry (2023) described the design and evaluation of several derivatives, some of which showed improved pharmacokinetic properties and target specificity. These findings underscore the versatility of this compound in medicinal chemistry.

Despite these promising developments, challenges remain in fully understanding the pharmacological profile of 4-(2-Bromopropanoyl)-3-methoxymandelic acid. Future research should focus on in vivo studies to validate its therapeutic potential and assess its safety profile. Additionally, further structural modifications may be necessary to optimize its biological activity and reduce potential side effects.

In conclusion, 4-(2-Bromopropanoyl)-3-methoxymandelic acid (CAS: 1806531-52-1) represents a valuable compound in chemical biology and drug discovery. Recent studies have highlighted its synthetic accessibility, biological activity, and potential therapeutic applications. Continued research in this area is expected to yield significant advancements, paving the way for the development of novel bioactive molecules and therapeutic agents.